![molecular formula C21H18F3N3O4S B2553570 3,5-dimethoxy-N-(4-(2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thiazol-2-yl)benzamide CAS No. 921558-83-0](/img/structure/B2553570.png)
3,5-dimethoxy-N-(4-(2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thiazol-2-yl)benzamide
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Description
3,5-dimethoxy-N-(4-(2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H18F3N3O4S and its molecular weight is 465.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research in synthetic chemistry often focuses on developing novel compounds with potential applications in drug design, materials science, and as probes for biological systems. For instance, the synthesis of complex molecules with thiazole and benzamide components involves multi-step chemical reactions, offering insights into chemical bonding, reactivity, and the potential for creating new substances with unique properties. Such synthetic endeavors provide foundational knowledge for the development of novel therapeutics and materials (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021).
Antimicrobial and Anticancer Evaluation
Compounds similar to the one have been evaluated for their antimicrobial and anticancer activities. These studies are crucial for identifying new therapeutic agents against various diseases. For example, research has demonstrated that certain thiazole and benzamide derivatives possess significant antimicrobial and anticancer activities, highlighting the potential of these compounds in medical research and drug development (B. Ravinaik et al., 2021; M. Palkar et al., 2017).
Drug Design and Pharmacological Studies
The pharmacological exploration of benzamide and thiazole derivatives includes assessing their potential as drug candidates. This involves studies on their binding affinities, mechanism of action, and efficacy in various models. For instance, derivatives of benzamide have been studied for their antiallergy, anti-inflammatory, and antipsychotic properties, reflecting the broad utility of these compounds in developing new medications (K. D. Hargrave, F. K. Hess, J. T. Oliver, 1983; T. Högberg et al., 1990).
properties
IUPAC Name |
3,5-dimethoxy-N-[4-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3N3O4S/c1-30-14-7-12(8-15(10-14)31-2)19(29)27-20-25-13(11-32-20)9-18(28)26-17-6-4-3-5-16(17)21(22,23)24/h3-8,10-11H,9H2,1-2H3,(H,26,28)(H,25,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQVKSGLDQYNTKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3C(F)(F)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.